1,3,6,7-Tetrahydroxy-4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one

• CAS No.: 24699-16-9
• Product Name: 1,3,6,7-Tetrahydroxy-4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one
• Molecular Formula: C19H18O11
• Molecular Weight: 422.3 g/mol
• IUPAC Name: 1,3,6,7-tetrahydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one
• Standard InChI: InChI=1S/C19H18O11/c20-4-11-15(26)16(27)17(28)19(30-11)13-9(24)2-8(23)12-14(25)5-1-6(21)7(22)3-10(5)29-18(12)13/h1-3,11,15-17,19-24,26-28H,4H2
• Standard InChIKey: CDYBOKJASDEORM-UHFFFAOYSA-N
• Isomeric SMILES: C1=C2C(=CC(=C1O)O)OC3=C(C2=O)C(=CC(=C3[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O
• SMILES: C1=C2C(=CC(=C1O)O)OC3=C(C2=O)C(=CC(=C3C4C(C(C(C(O4)CO)O)O)O)O)O
• Canonical SMILES: C1=C2C(=CC(=C1O)O)OC3=C(C2=O)C(=CC(=C3C4C(C(C(C(O4)CO)O)O)O)O)O
• Melting Point: 260°C
• Physical Description: Solid
• Description: Isomangiferin belongs to the class of organic compounds known as xanthones. These are polycyclic aromatic compounds containing a xanthene moiety conjugated to a ketone group at carbon 9. Xanthene is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring. Isomangiferin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, isomangiferin is primarily located in the cytoplasm. Outside of the human body, isomangiferin can be found in fruits. This makes isomangiferin a potential biomarker for the consumption of this food product.
• Synonyms: isomangiferin
• PubChem Compound: 15559961
• Last Modified: Nov 11 2021